![molecular formula C23H30N4O3 B2997297 N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide CAS No. 1049572-42-0](/img/structure/B2997297.png)
N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
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Overview
Description
N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). This compound is widely used in scientific research to investigate the role of TSPO in various physiological and pathological processes.
Mechanism of Action
Target of Action
The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .
Mode of Action
The compound interacts with its targets, the α1-ARs, by binding to them. The binding affinity of this compound for α1-ARs is in the range from 22 nM to 250 nM . This interaction results in the activation or blockade of these receptors, which is a major therapeutic approach for the treatment of numerous disorders .
Biochemical Pathways
The activation or blockade of α1-ARs affects various biochemical pathways. These receptors are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine . They are associated with numerous neurodegenerative and psychiatric conditions .
Pharmacokinetics
The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, have been studied. The compound exhibits an acceptable pharmacokinetic profile, making it a promising lead compound for further investigation as a potential α1-AR antagonist .
Result of Action
The result of the compound’s action is primarily observed at the molecular and cellular levels. By binding to α1-ARs, the compound can influence the contraction of smooth muscles in various parts of the body. This can have therapeutic effects in the treatment of conditions such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism .
Advantages and Limitations for Lab Experiments
N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide has several advantages for lab experiments. It is a selective ligand for TSPO and has high affinity and specificity for this protein. This compound can be used to visualize TSPO expression in vivo using PET imaging. This compound has been shown to have various biochemical and physiological effects that can be useful for investigating the role of TSPO in various diseases. However, there are also some limitations to using this compound in lab experiments. This compound is a relatively expensive compound and can be difficult to synthesize. This compound has also been shown to have some off-target effects, such as binding to the sigma-1 receptor.
Future Directions
There are several future directions for research on N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide. One area of interest is the role of TSPO in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. PET imaging with this compound can be used to monitor TSPO expression in these diseases and investigate the relationship between TSPO expression and disease progression. Another area of interest is the development of new TSPO ligands with improved specificity and affinity. These compounds could be useful for investigating the role of TSPO in various diseases and could have potential therapeutic applications. Finally, the off-target effects of this compound need to be further investigated to better understand the specificity of this compound for TSPO.
Synthesis Methods
N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide can be synthesized by reacting 2,5-dimethylphenyl isocyanate with 4-(4-methoxyphenyl)piperazine in the presence of triethylamine. The resulting intermediate is then reacted with oxalic acid dihydrate to yield this compound. The purity of the compound can be confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N1-(2,5-dimethylphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide is a useful tool for investigating the role of TSPO in various physiological and pathological processes. TSPO is a mitochondrial protein that is involved in the regulation of cholesterol transport, steroidogenesis, and apoptosis. TSPO expression is upregulated in response to various stressors, such as inflammation, oxidative stress, and neurodegeneration. This compound can be used to visualize TSPO expression in vivo using positron emission tomography (PET) imaging. This technique has been used to study TSPO expression in various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
N'-(2,5-dimethylphenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O3/c1-17-4-5-18(2)21(16-17)25-23(29)22(28)24-10-11-26-12-14-27(15-13-26)19-6-8-20(30-3)9-7-19/h4-9,16H,10-15H2,1-3H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXZDZVGGSQYOPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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